Lithium;deuterio-tris[(2-methylpropan-2-yl)oxy]alumanuide
Overview
Description
Lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide is a compound that has gained significant attention in scientific research due to its unique properties. This compound is a powerful reducing agent that is used in a variety of chemical reactions. The synthesis method of this compound is complex and requires specialized equipment and expertise. In
Mechanism of Action
The mechanism of action of lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide is related to its ability to donate electrons. This compound has a high affinity for electrons and can transfer them to other molecules, resulting in the reduction of the target molecule. This mechanism of action makes it a powerful reducing agent that is useful in a variety of chemical reactions.
Biochemical and Physiological Effects:
Lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide has not been extensively studied for its biochemical and physiological effects. However, it is known to be highly reactive and can cause severe burns upon contact with skin. It is also highly flammable and must be stored and handled with care.
Advantages and Limitations for Lab Experiments
The advantages of using lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide in lab experiments include its high reactivity and ability to act as a powerful reducing agent. However, its highly reactive nature also makes it difficult to handle and store. Additionally, the synthesis of this compound is complex and requires specialized equipment and expertise.
Future Directions
There are several future directions for the research of lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide. One potential area of research is the development of new materials and alloys using this compound. Another area of research is the use of this compound in the production of new pharmaceuticals. Additionally, further studies on the biochemical and physiological effects of this compound could provide valuable insights into its potential uses and limitations.
In conclusion, lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide is a compound with unique properties that make it useful in a variety of scientific research applications. While its highly reactive nature and complex synthesis method present challenges, its potential uses make it an important area of research for the future.
Scientific Research Applications
Lithium; deuterio-tris[(2-methylpropan-2-yl)oxy]aluminumide has a wide range of scientific research applications. It is commonly used as a reducing agent in organic synthesis and in the production of pharmaceuticals. This compound has also been used in the production of metal alloys and in the development of new materials.
properties
IUPAC Name |
lithium;deuterio-tris[(2-methylpropan-2-yl)oxy]alumanuide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C4H9O.Al.Li.H/c3*1-4(2,3)5;;;/h3*1-3H3;;;/q3*-1;+2;+1;/i;;;;;1+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYBIDFZFKATBFH-PUQAOBSFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC(C)(C)O[AlH-](OC(C)(C)C)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][Al-](OC(C)(C)C)(OC(C)(C)C)OC(C)(C)C.[Li+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H28AlLiO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30587319 | |
Record name | Lithium tri-tert-butoxy(~2~H)alumanuide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium tri-tert-butoxyaluminodeuteride | |
CAS RN |
50306-58-6 | |
Record name | Lithium tri-tert-butoxy(~2~H)alumanuide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 50306-58-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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